Cas no 2137838-74-3 (tert-butyl N-{1-(bromomethyl)-3-phenylcyclobutylmethyl}carbamate)

• Product Name: tert-butyl N-{1-(bromomethyl)-3-phenylcyclobutylmethyl}carbamate
• CAS No: 2137838-74-3
• MF: C₁₇H₂₄BrNO₂
• MW: 354.281964302063
• MDL: MFCD31589711
• CID: 5610171
• PubChem ID: 165956199
• Update Time: 2025-05-22

tert-butyl N-{1-(bromomethyl)-3-phenylcyclobutylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-844493
• 2137838-74-3
• tert-butyl N-{[1-(bromomethyl)-3-phenylcyclobutyl]methyl}carbamate
• tert-butyl N-{1-(bromomethyl)-3-phenylcyclobutylmethyl}carbamate

• MDL： MFCD31589711
• Inchi： 1S/C17H24BrNO2/c1-16(2,3)21-15(20)19-12-17(11-18)9-14(10-17)13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,19,20)
• InChI Key： VVICZEJKXMNLKF-UHFFFAOYSA-N
• SMILES： BrCC1(CNC(=O)OC(C)(C)C)CC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 353.09904g/mol
• Monoisotopic Mass: 353.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-{1-(bromomethyl)-3-phenylcyclobutylmethyl}carbamate

tert-butyl N-{1-(bromomethyl)-3-phenylcyclobutylmethyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{1-(bromomethyl)-3-phenylcyclobutylmethyl}carbamate, identified by the CAS number 2137838-74-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising properties, particularly in the realms of drug discovery and advanced materials science.

The molecular structure of tert-butyl N-{1-(bromomethyl)-3-phenylcyclobutylmethyl}carbamate is characterized by a cyclobutane ring substituted with a phenyl group and a bromomethyl group. The presence of the tert-butyl carbamate moiety further enhances its functional versatility. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable advancements involving this compound is its application in asymmetric catalysis. Researchers have demonstrated that tert-butyl N-{1-(bromomethyl)-3-phenylcyclobutylmethyl}carbamate can serve as a chiral auxiliary, facilitating the synthesis of enantiomerically enriched compounds. This property is particularly valuable in the pharmaceutical industry, where stereochemistry plays a critical role in drug efficacy and safety.

In addition to its synthetic applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconducting polymers and light-emitting diodes (LEDs). Recent experiments have explored its ability to enhance charge transport properties in polymer blends, suggesting potential applications in next-generation electronic devices.

The synthesis of tert-butyl N-{1-(bromomethyl)-3-phenylcyclobutylmethyl}carbamate has also been optimized through green chemistry approaches. By employing catalytic cross-coupling reactions and minimizing waste generation, chemists have developed more sustainable methods for its production. These advancements align with global efforts to promote environmentally friendly chemical manufacturing practices.

Beyond its chemical applications, this compound has been studied for its biological activity. Preclinical studies indicate that it exhibits moderate anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, tert-butyl N-{1-(bromomethyl)-3-phenylcyclobutylmethyl}carbamate, with its CAS number 2137838-74-3, represents a versatile molecule with diverse applications across multiple disciplines. Its role as an intermediate in drug discovery, its potential in organic electronics, and its contribution to green chemistry highlight its significance in contemporary chemical research. As ongoing studies continue to uncover new facets of this compound's utility, it stands poised to make substantial contributions to both academic and industrial advancements.